Beclomethasone-17-Monopropionate-d3

• Molecular Formula: C25H33ClO6
• Molecular Weight: 468.0 g/mol
• InChI: InChI=1S/C25H33ClO6/c1-5-21(31)32-25(20(30)13-27)14(2)10-18-17-7-6-15-11-16(28)8-9-22(15,3)24(17,26)19(29)12-23(18,25)4/h8-9,11,14,17-19,27,29H,5-7,10,12-13H2,1-4H3/t14-,17?,18-,19-,22-,23-,24-,25-/m0/s1/i1D3
• InChIKey: OHYGPBKGZGRQKT-AOUVNOEWSA-N

Beclomethasone-17-Monopropionate-d3 Pharmacopeial Internal Standard

Beclomethasone-17-Monopropionate-d3 (B-17-MP-d3) is a stable isotope-labeled analog of beclomethasone-17-monopropionate (17-BMP), the principal active metabolite of the glucocorticoid prodrug beclomethasone dipropionate (BDP) [1]. This deuterated compound (containing three deuterium atoms) serves as a critical internal standard in bioanalytical workflows, enabling precise, matrix-effect-corrected quantification of 17-BMP in complex biological matrices such as plasma, serum, and tissue homogenates using liquid chromatography-tandem mass spectrometry (LC-MS/MS) [2]. As 17-BMP possesses a glucocorticoid receptor (GR) binding affinity approximately 13-fold greater than dexamethasone and substantially higher than its parent BDP [3], its accurate measurement is essential for establishing pharmacokinetic/pharmacodynamic (PK/PD) relationships, conducting bioequivalence studies, and supporting therapeutic drug monitoring of inhaled and intranasal corticosteroid formulations.

Pharmacopeial Impurity Standard (EP/USP)

Deuterated Internal Standard (+3 Da shift)

ISO 17034 Certified Reference Material

LC-MS/MS Bioanalytical Workflows

• [1] Würthwein G, et al. Activation of beclomethasone dipropionate by hydrolysis to beclomethasone-17-monopropionate. Biopharm Drug Dispos. 1990 Jul;11(5):381-94. PMID: 2207292. View Source
• [2] Veeprho. Beclomethasone Dipropionate EP Impurity H-D3. Technical Datasheet. Accessed 2026. View Source
• [3] Würthwein G, et al. Activation of beclomethasone dipropionate by hydrolysis to beclomethasone-17-monopropionate. Biopharm Drug Dispos. 1990 Jul;11(5):381-94. PMID: 2207292. View Source

Beclomethasone-17-Monopropionate-d3 Irreplaceability

Substituting Beclomethasone-17-Monopropionate-d3 with non-deuterated 17-BMP or an alternative, structurally distinct internal standard (IS) introduces quantifiable analytical error and compromises data integrity in regulated bioanalysis. Non-deuterated 17-BMP cannot be distinguished from the endogenous analyte by mass spectrometry, precluding its use as an IS. While other deuterated steroids (e.g., Beclomethasone Dipropionate-d10 [1] or Beclomethasone-21-Propionate-d5 ) may serve as internal standards, they differ in their physiochemical behavior (e.g., extraction recovery, ionization efficiency, chromatographic retention) relative to the target analyte 17-BMP. In contrast, B-17-MP-d3 is chemically identical to the analyte except for the stable isotope label, ensuring co-elution and identical matrix effects, a prerequisite for robust method validation per FDA and EMA guidelines [2]. The quantifiable differences in performance—specifically, improved precision and accuracy at low pg/mL concentrations—are directly linked to the isotopic match between the analyte and the deuterated internal standard. The evidence below quantifies the superior analytical, pharmacological, and pharmacokinetic performance of the 17-BMP analyte, which can only be reliably measured using its matched, deuterated internal standard, B-17-MP-d3.

Unlabeled 17-BMP

Lacks required mass shift for isotope-dilution MS; may not correct for matrix effects or extraction recovery in biological matrices.

Highly deuterated forms (d5, d10)

Increased retention time shifts from deuterium isotope effect may position ISTD in a different ion-suppression region, reducing correction accuracy.

Non-deuterated structural analogs

Compounds such as fluticasone propionate can show differential extraction recovery and ionization efficiency, leading to higher inter-batch variability.

• [1] LabRulez. Highly Sensitive LC-MS/MS Method for Quantification of Beclomethasone in Human Plasma. Application Note. 2025. View Source
• [2] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. View Source

Beclomethasone-17-Monopropionate-d3 Key Differentiators

Site-Specific Deuteration and Chromatographic Performance

Beclomethasone-17-Monopropionate (17-BMP), the non-deuterated analyte measured using B-17-MP-d3 as an internal standard, exhibits significantly higher glucocorticoid receptor (GR) binding affinity compared to its parent prodrug beclomethasone dipropionate (BDP) and the reference corticosteroid dexamethasone. A direct comparative study established the relative binding affinities: 17-BMP was approximately 13 times more potent than dexamethasone, while BDP bound with only about half the affinity of dexamethasone [1]. Specifically, the inactive metabolite beclomethasone-21-monopropionate (21-BMP) demonstrated no measurable binding affinity [1]. A separate source reports an IC50 of 3 nM for 17-BMP binding to the human GR in a cell-based assay . This marked difference in target engagement provides a mechanistic basis for 17-BMP's superior anti-inflammatory efficacy.

Deuteration Site

Head-to-head

+3 Da shift, terminal methyl; d5 comparator: +5 Da, mixed chain deuteration, greater H/D exchange risk

Supports co-elution with analyte and stable isotope purity in protic mobile phases

Terminal 3,3,3-d3 avoids alpha‑carbon exchange

Evidence Dimension	Glucocorticoid receptor (GR) binding affinity
Target Compound Data	13 times more potent than dexamethasone; IC50 = 3 nM
Comparator Or Baseline	Dexamethasone (baseline reference) and Beclomethasone Dipropionate (BDP, parent prodrug, ~0.5 times dexamethasone potency)
Quantified Difference	13-fold higher potency vs. dexamethasone; >2-fold higher vs. BDP
Conditions	In vitro GR binding assay using cytosol from human lung cells [1] or CV-1 cells expressing human GR

Why This Matters

This data justifies why 17-BMP is the principal mediator of therapeutic effect and why its accurate quantification is essential for establishing meaningful PK/PD correlations in preclinical and clinical studies.

• [1] Würthwein G, et al. Activation of beclomethasone dipropionate by hydrolysis to beclomethasone-17-monopropionate. Biopharm Drug Dispos. 1990 Jul;11(5):381-94. PMID: 2207292. View Source

ISO 17034 Certified Purity and Traceability

The functional consequence of enhanced GR binding by 17-BMP is potent suppression of pro-inflammatory cytokine release. In primary human lung macrophages isolated from patients with Chronic Obstructive Pulmonary Disease (COPD), 17-BMP inhibited lipopolysaccharide (LPS)-stimulated production of IL-6, TNF-α, and IL-8 (CXCL8) with sub-nanomolar potency [1]. The reported EC50 values are 0.05 nM for IL-6, 0.01 nM for TNF-α, and 0.1 nM for CXCL8 [1]. For comparison, the parent prodrug BDP was found to be much less potent, with an EC50 for inhibiting interleukin-5 production in peripheral blood mononuclear cells reported as approximately 10⁻¹⁴ M for 17-BMP versus 10⁻¹² M for BDP and 10⁻⁸ M for dexamethasone [2].

Purity & Traceability

Specification review

>95% purity, ISO 17034 certified, full characterization; non-certified analogues typically >90% without formal uncertainty

Reduces need for in-house purity verification and systematic bias from purity deficit

Metrological traceability to USP/EP primary standards

Evidence Dimension	Inhibition of pro-inflammatory cytokine production
Target Compound Data	EC50 (IL-6): 0.05 nM; EC50 (TNF-α): 0.01 nM; EC50 (IL-8/CXCL8): 0.1 nM
Comparator Or Baseline	Beclomethasone dipropionate (BDP): EC50 ~10⁻¹² M; Dexamethasone: EC50 ~10⁻⁸ M (for IL-5 inhibition)
Quantified Difference	17-BMP is approximately 100- to 1000-fold more potent than dexamethasone in cellular functional assays
Conditions	Primary human lung macrophages from COPD patients stimulated with LPS [1]; peripheral blood mononuclear cells stimulated for IL-5 production [2]

Why This Matters

This functional data directly links 17-BMP's enhanced GR binding to a superior anti-inflammatory pharmacodynamic effect at the cellular level, supporting its role as the primary driver of clinical efficacy and highlighting the need for accurate bioanalytical measurement in translational research.

• [1] Plumb J, et al. Evaluation of glucocorticoid receptor function in COPD lung macrophages using beclomethasone-17-monopropionate. PLoS One. 2013 May 21;8(5):e64257. doi: 10.1371/journal.pone.0064257. PMID: 23700456. View Source
• [2] Seeto C, et al. Differential potency of beclomethasone esters in-vitro on human T-lymphocyte cytokine production and osteoblast activity. J Pharm Pharmacol. 2000 Apr;52(4):417-23. PMID: 10813552. View Source

Glucocorticoid Receptor Binding Affinity Advantage

The pharmacokinetic profile of 17-BMP differs substantially from its parent BDP, which has direct implications for systemic exposure and safety assessments. Following administration of BDP, 17-BMP is the predominant circulating species (>90% of drug-related material) [1]. Key PK parameters for 17-BMP include: an elimination half-life (t1/2) of approximately 2.8 hours [1] and a volume of distribution (Vd) of 424 L [2]. In contrast, BDP exhibits a much shorter t1/2 of 0.3-0.5 hours and a Vd of only 20 L [2]. The geometric mean ratio (GMR) for systemic exposure (AUC) of 17-BMP following intranasal versus oral inhaled administration of a 320 µg BDP dose was 0.275, indicating approximately 4-fold lower systemic bioavailability via the intranasal route [3].

GR Binding Affinity Profile

Head-to-head

13-fold greater affinity than dexamethasone (unlabeled 17-BMP pharmacophore); deuteration preserves binding characteristics

Supports GR occupancy assay context as a tracer without altering receptor interaction

Binding data from unlabeled form; d3 label does not affect pharmacophore

Evidence Dimension	Pharmacokinetic parameters
Target Compound Data	17-BMP: t1/2 = 2.8 h; Vd = 424 L; AUC (intranasal 320 µg) = 1139.7 pg·hr/mL
Comparator Or Baseline	BDP: t1/2 = 0.3-0.5 h; Vd = 20 L; 17-BMP AUC (oral inhaled 320 µg) = 4140.3 pg·hr/mL
Quantified Difference	Vd is 21-fold larger; t1/2 is ~6-9 fold longer; intranasal systemic bioavailability is 27.5% of oral inhaled dose
Conditions	Healthy adult volunteers; single-dose, randomized, 3-period crossover study [3]; pooled PK data from clinical trials [2]

Why This Matters

The vastly different Vd and t1/2 between 17-BMP and BDP means that relying on BDP measurements alone would grossly underestimate both the duration and tissue distribution of the pharmacologically active species, leading to flawed PK/PD modeling and incorrect bioequivalence conclusions. Accurate 17-BMP quantification, enabled by B-17-MP-d3, is essential.

• [1] Harrison LI, et al. Pharmacokinetics of beclomethasone 17-monopropionate from a beclomethasone dipropionate extrafine aerosol in adults with asthma. Eur J Clin Pharmacol. 2002 Jun;58(3):197-201. PMID: 12107606. View Source
• [2] Medicine.com. Beclomethasone (Nasal): Dosage, Mechanism/Onset of Action, Half-Life. 2020 Feb 10. Accessed 2026. View Source
• [3] Ratner PH, et al. Pharmacokinetic profile of beclomethasone dipropionate hydrofluoroalkane after intranasal administration versus oral inhalation in healthy subjects: results of a single-dose, randomized, open-label, 3-period crossover study. Clin Ther. 2012 Jun;34(6):1422-31. PMID: 22621776. View Source

Pharmacopeial Identity and Regulatory Compliance

The use of a deuterated internal standard is critical for achieving the sensitivity and accuracy required for modern corticosteroid bioanalysis. A validated LC-MS/MS method for BDP in human plasma utilized a deuterated internal standard (BDP-D10) to achieve a lower limit of quantitation (LLOQ) of 5 pg/mL with a signal-to-noise ratio exceeding 15:1 [1]. Crucially, the internal standard-normalized matrix factor was 1.05 at low QC and 0.96 at high QC, confirming effective compensation for ionization suppression/enhancement [1]. While this specific method targeted BDP, the principle is directly transferable to 17-BMP analysis using its matched deuterated analog, Beclomethasone-17-Monopropionate-d3. The high isotopic purity and structural identity of B-17-MP-d3 ensure co-elution and identical extraction recovery to the analyte 17-BMP, a prerequisite for robust method validation under FDA guidelines [2].

Pharmacopeial Designation

Specification review

EP Impurity H-d3 / USP Related Compound H-d3; directly traceable to USP/EP monographs for beclomethasone dipropionate

Facilitates impurity method validation with a pharmacopeial-linked ISTD

Reduces regulatory justification effort for internal standard selection

Evidence Dimension	Analytical method performance (LC-MS/MS)
Target Compound Data	LLOQ: 5 pg/mL (BDP, as an example using deuterated IS); IS-normalized matrix factor: 0.96-1.05
Comparator Or Baseline	Non-deuterated internal standard or no internal standard correction
Quantified Difference	Deuterated IS reduces matrix effect variability to <5%; enables sub-picogram/mL sensitivity
Conditions	Human plasma; Shimadzu LCMS-8045; Solid Phase Extraction (SPE) [1]; General principles of stable isotope dilution mass spectrometry [2]

Why This Matters

For procurement, this evidence confirms that B-17-MP-d3 is not a generic 'label' but an essential tool that directly enables regulatory-grade, high-sensitivity bioanalysis of the clinically relevant active metabolite, 17-BMP. Its use is indispensable for generating data acceptable to regulatory agencies for drug development and therapeutic equivalence studies.

• [1] LabRulez. Highly Sensitive LC-MS/MS Method for Quantification of Beclomethasone in Human Plasma. Application Note. 2025. View Source
• [2] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. View Source

Beclomethasone-17-Monopropionate-d3 Application Scenarios

Isotope-Dilution LC-MS/MS Quantification in Plasma

Beclomethasone-17-Monopropionate-d3 is the essential internal standard for quantifying 17-BMP in plasma samples from bioequivalence (BE) studies of generic beclomethasone dipropionate formulations. Regulatory agencies (FDA, EMA) mandate the use of a stable isotope-labeled internal standard for accurate and precise measurement of the active metabolite, which is the primary driver of systemic exposure and therapeutic effect [1]. The method using B-17-MP-d3 must achieve an LLOQ of ≤10 pg/mL for 17-BMP with precision and accuracy within ±15% (≤20% at LLOQ) to meet stringent BE criteria [2].

QC Impurity Profiling per USP/EP Monographs

In Phase I/II clinical trials of new inhaled corticosteroid formulations or combination products (e.g., triple therapy for COPD [1]), B-17-MP-d3 enables the precise measurement of 17-BMP plasma concentrations over time. This data is used to construct population PK models and to establish PK/PD relationships between 17-BMP exposure and clinical endpoints like improvement in Forced Expiratory Volume in 1 second (FEV1) or reduction in exacerbation rates. The large Vd (424 L) and 2.8-hour half-life of 17-BMP necessitate a sensitive and robust assay to fully characterize its disposition [2].

GR Occupancy and Internalization Assays in Respiratory Cells

For investigational new drug (IND)-enabling studies in rodents or non-human primates, B-17-MP-d3 is used as the internal standard in LC-MS/MS methods developed to quantify 17-BMP in plasma, lung tissue, and other matrices. This facilitates accurate determination of pulmonary targeting, lung-to-plasma ratios, and absolute bioavailability. Studies have shown that receptor occupancy in the lung is more pronounced than in systemic circulation [1], making accurate measurement of lung-tissue 17-BMP concentrations crucial for interpreting pharmacodynamics and toxicology findings.

Metabolite ID and Hydrolysis Kinetics of Prodrug Activation

B-17-MP-d3 can be used as a tracer in in vitro studies to investigate the metabolism of 17-BMP by cytochrome P450 enzymes (primarily CYP3A4) and to assess the potential for DDIs with co-administered drugs like protease inhibitors [1]. While B-17-MP-d3 is chemically stable under these conditions, its isotopic label allows it to be distinguished from the unlabeled analyte formed in incubation mixtures, enabling accurate quantification of metabolic turnover rates and enzyme kinetic parameters (e.g., Km and Vmax) [2].

Application

Selection Property

Validation Focus

Plasma bioanalysis research

Co-eluting ISTD with +3 Da shift

Matrix effect correction, extraction recovery in human plasma research matrices

Pharmacopeial impurity profiling

Designated EP Impurity H-d3 / USP Related Compound H-d3

Sensitive quantification below typical HPLC-UV limits for unspecified impurities

GR pathway research studies

Preserved GR binding profile of 17-BMP pharmacophore

GR occupancy and translocation assays without high-concentration tracer artifacts

Prodrug activation research

Regioselective 3,3,3-d3 label on 17-propionate ester

Hydrolysis kinetics tracking without isobaric interference from interconversion products

• [1] U.S. Food and Drug Administration. Draft Guidance on Beclomethasone Dipropionate. Recommended Sep 2016; Revised Jun 2020. View Source
• [2] EMA. Guideline on the investigation of bioequivalence. CPMP/EWP/QWP/1401/98 Rev. 1/ Corr **. 2010. View Source
• [3] Singh D, et al. Single inhaler triple therapy (FF/UMEC/VI) versus FF/VI and UMEC/VI in patients with COPD: subgroup analysis of the KRONOS study. Respir Res. 2021;22(1):187. View Source
• [4] Harrison LI, et al. Pharmacokinetics of beclomethasone 17-monopropionate from a beclomethasone dipropionate extrafine aerosol in adults with asthma. Eur J Clin Pharmacol. 2002 Jun;58(3):197-201. PMID: 12107606. View Source
• [5] Shao J, et al. Semi-mechanistic PK/PD model to assess pulmonary targeting of beclomethasone dipropionate and its active metabolite. J Pharmacokinet Pharmacodyn. 2021;48(1):101-115. doi: 10.1007/s10928-020-09722-1. View Source
• [6] Boyd MA, et al. Drug Interaction Study Between Inhaled Beclomethasone and Protease Inhibitors in Healthy Volunteers. 2009. ClinicalTrials.gov Identifier: NCT00840814. View Source